Cas no 946271-26-7 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946271-26-7
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6123597
• PubChem ID: 16931160
• Update Time: 2025-08-05

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2-oxochromene-3-carboxamide
• 946271-26-7
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide
• Z343566650
• F2392-0069
• AKOS024645738
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C18H18N2O3S/c1-20(2)15(13-7-8-24-11-13)10-19-17(21)14-9-12-5-3-4-6-16(12)23-18(14)22/h3-9,11,15H,10H2,1-2H3,(H,19,21)
• InChI Key： BYLLFOQNZOLRGA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCC(N(C)C)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946271-26-7, known as N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of a thiophene ring and a dimethylamino group introduces unique electronic and structural properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiophene moiety in this compound is known to enhance the molecule's stability and bioavailability, while the dimethylamino group contributes to its lipophilicity, facilitating membrane penetration. These characteristics make N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide a promising candidate for pharmacological applications.

One of the most notable advancements in the study of this compound involves its role in targeted drug delivery systems. Researchers have explored the use of this chromene derivative as a carrier for therapeutic agents, leveraging its ability to encapsulate drugs within its molecular structure. This innovation could revolutionize the way medications are administered, reducing side effects and improving treatment efficacy.

In addition to its pharmacological applications, N-2-(dimethylamino)-2-(thiophen-3-yli)ethyl... has shown potential in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Recent experiments have demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity of materials, opening new avenues for sustainable energy solutions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the chromene skeleton through oxidative coupling reactions and the subsequent introduction of the thiophene and dimethylamino groups via nucleophilic substitution. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

From an environmental perspective, researchers have also investigated the biodegradability of N... under various conditions. Initial findings suggest that the compound exhibits moderate biodegradation rates, which align with current standards for eco-friendly chemical products. However, further studies are required to fully understand its long-term environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, N... represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable technology development. As research continues to uncover new properties and uses for this compound, it is poised to play a pivotal role in shaping future innovations across various industries.